Cas no 136679-01-1 (1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI))

• Product name: 1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI)
• CAS No: 136679-01-1
• MF: C₇H₁₁N₃O
• MW: 153.18174
• CID: 855805

1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI)
• N,1,3-trimethyl-1H-Pyrazole-5-carboxamide

1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1H-Pyrazole-5-carboxamide,N,1,3-trimethyl-(9CI)

1H-Pyrazole-5-carboxamide, N,1,3-trimethyl-(9CI) (CAS No. 136679-01-1)

The compound 1H-Pyrazole-5-carboxamide, N,1,3-trimethyl-(9CI), with the CAS registry number 136679-01-1, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their unique electronic properties and wide-ranging applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound features a pyrazole ring substituted with a carboxamide group at the 5-position and methyl groups at the 1-, 3-, and N-positions, making it a highly functionalized molecule with potential for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The N,1,3-trimethyl substitution pattern in this compound introduces steric bulk and electronic effects that can influence its interactions with biological targets. For instance, researchers have explored the use of this compound as a lead structure for developing inhibitors of enzyme targets such as kinases and proteases. These studies underscore the potential of CAS No. 136679-01-1 in drug discovery pipelines.

In addition to its biological applications, 1H-Pyrazole-5-carboxamide, N,1,3-trimethyl-(9CI) has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has made it a candidate for applications in catalysis and sensor development. Recent advancements in green chemistry have further emphasized the importance of such compounds in designing environmentally friendly catalysts for industrial processes.

The synthesis of CAS No. 136679-01-1 typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic routes by employing efficient coupling reactions and selective protection/deprotection strategies. These improvements not only enhance the scalability of the synthesis but also pave the way for large-scale production of this compound for commercial applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of CAS No. 136679-01-1. These tools allow chemists to accurately characterize the compound's functional groups and stereochemistry, ensuring its reliability in downstream applications.

Looking ahead, the continued exploration of pyrazole derivatives like CAS No. 136679-01-1 is expected to yield novel insights into their chemical reactivity and biological activity. As research progresses, this compound is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.